Cas no 143999-83-1 (2-(4-Chlorophenoxy)-1-(piperazin-1-yl)ethanone)

• Product Name: 2-(4-Chlorophenoxy)-1-(piperazin-1-yl)ethanone
• CAS No: 143999-83-1
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• MDL: MFCD03446007
• CID: 176526
• PubChem ID: 1074760
• Update Time: 2025-10-17

2-(4-Chlorophenoxy)-1-(piperazin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(4-chlorophenoxy)-1-(1-piperazinyl)-
• 2-(4-Chloro-phenoxy)-1-piperazin-1-yl-ethanone
• 2-(4-chlorophenoxy)-1-piperazin-1-ylethanone
• 2-(4-chlorophenoxy)-1-(piperazin-1-yl)ethanone
• 2-(4-chlorophenoxy)-1-piperazinylethan-1-one
• AC1LLWSF
• ACMC-1CG9S
• piperazin-1-yl-2-(4-chlorophenoxy)ethanone
• SBB011990
• SureCN170018
• TYCJFZIWSCJVJW-UHFFFAOYSA-N
• SR-01000370511
• Ethanone, 2-(4-chlorophenoxy)-1-(1-piperazinyl)-
• SR-01000370511-1
• AKOS000162527
• 2-(4-Chlorophenoxy)-1-piperazin-1-yl-ethanone
• TimTec1_008206
• F74783
• A1-09288
• 143999-83-1
• EN300-57370
• 2-(4-chlorophenoxy)-1-(piperazin-1-yl)ethan-1-one
• BRD-K63849932-001-02-8
• MFCD03446007
• FT-0677248
• HMS1557E22
• DTXSID10360081
• SCHEMBL170018
• DA-19629
• STL183870
• 2-(4-Chlorophenoxy)-1-(piperazin-1-yl)ethanone

• MDL： MFCD03446007
• Inchi： 1S/C12H15ClN2O2/c13-10-1-3-11(4-2-10)17-9-12(16)15-7-5-14-6-8-15/h1-4,14H,5-9H2
• InChI Key： TYCJFZIWSCJVJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(N1CCNCC1)=O

Computed Properties

• Exact Mass: 254.08200
• Monoisotopic Mass: 254.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 1.41730

2-(4-Chlorophenoxy)-1-(piperazin-1-yl)ethanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-Chlorophenoxy)-1-(piperazin-1-yl)ethanone

Comprehensive Overview of 2-(4-Chlorophenoxy)-1-(piperazin-1-yl)ethanone (CAS No. 143999-83-1)

2-(4-Chlorophenoxy)-1-(piperazin-1-yl)ethanone, with the CAS registry number 143999-83-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a 4-chlorophenoxy group and a piperazine moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers and industry professionals often search for terms like "2-(4-Chlorophenoxy)-1-(piperazin-1-yl)ethanone synthesis", "CAS 143999-83-1 applications", and "piperazine derivatives in medicine", reflecting its relevance in contemporary scientific discourse.

The compound's structural backbone includes a piperazine ring, a common motif in bioactive molecules, which contributes to its versatility in medicinal chemistry. Piperazine derivatives are frequently explored for their roles as central nervous system (CNS) agents, antimicrobials, and anticancer compounds. The 4-chlorophenoxy group, on the other hand, is known for enhancing lipophilicity and binding affinity, traits that are critical in drug design. Searches such as "chlorophenoxy compounds in drug development" and "piperazine-based pharmaceuticals" highlight the growing curiosity around this compound's potential.

In recent years, the demand for novel heterocyclic compounds like 2-(4-Chlorophenoxy)-1-(piperazin-1-yl)ethanone has surged, driven by advancements in high-throughput screening and computational chemistry. These technologies enable researchers to predict the compound's interactions with biological targets more efficiently, accelerating its integration into preclinical studies. Popular queries such as "heterocyclic compounds in 2024" and "AI in drug discovery" underscore the intersection of this compound with cutting-edge scientific trends.

From a synthetic perspective, 2-(4-Chlorophenoxy)-1-(piperazin-1-yl)ethanone is typically prepared through multi-step organic reactions involving nucleophilic substitution and amide coupling. Its purity and yield are critical for research applications, prompting searches like "optimizing synthesis of CAS 143999-83-1" and "analytical methods for piperazine derivatives". The compound's stability under various conditions also makes it a candidate for formulation studies, particularly in controlled-release drug delivery systems.

Beyond pharmaceuticals, 2-(4-Chlorophenoxy)-1-(piperazin-1-yl)ethanone has potential applications in agrochemicals and material science. Its chlorophenoxy component is structurally similar to herbicides, while the piperazine ring could contribute to polymer modification. Queries like "piperazine in agrochemicals" and "chlorophenoxy materials" reflect these interdisciplinary interests. However, rigorous environmental and safety assessments are essential before large-scale use, aligning with global trends toward green chemistry and sustainable innovation.

In summary, 2-(4-Chlorophenoxy)-1-(piperazin-1-yl)ethanone (CAS No. 143999-83-1) represents a compelling case study in modern chemical research. Its dual-functional architecture bridges multiple domains, from drug discovery to industrial applications, while its synthesis and characterization continue to inspire scientific inquiry. As evidenced by search trends, this compound remains at the forefront of discussions on molecular design, therapeutic potential, and technological integration, ensuring its enduring relevance in the years to come.